Cas no 1806323-49-8 (Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate
• CAS No: 1806323-49-8
• MF: C₁₀H₈Br₂F₂O₃
• MW: 373.973528862
• CID: 4972184
• Update Time: 2025-11-07

Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate

• Inchi： 1S/C10H8Br2F2O3/c1-2-16-9(15)7-5(11)3-4-6(8(7)12)17-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： WVTCPBKUDIHQTC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OCC)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate

Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate (CAS No. 1806323-49-8): A Comprehensive Overview

Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate (CAS No. 1806323-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of bromine atoms and a difluoromethoxy group, which contribute to its potential biological activities and applications.

The structure of Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate is composed of a benzoate core with two bromine substituents at the 2 and 6 positions, and a difluoromethoxy group at the 3 position. The ethyl ester moiety at the carboxylic acid position adds to its chemical versatility and reactivity. These structural elements collectively influence the compound's physical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in various chemical and biological applications.

Recent research has focused on the biological activities of Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate. Studies have shown that this compound exhibits significant antimicrobial properties, making it a promising candidate for the development of new antimicrobial agents. The bromine substituents and difluoromethoxy group are believed to play a key role in enhancing its antimicrobial efficacy by disrupting microbial cell membranes and inhibiting essential metabolic pathways.

In addition to its antimicrobial properties, Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate has also been investigated for its anticancer potential. Preliminary studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The unique combination of bromine and difluoromethoxy groups may contribute to its ability to selectively target cancer cells while minimizing toxicity to normal cells.

The synthesis of Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate involves a series of well-defined chemical reactions. One common approach involves the bromination of a suitable starting material followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. The final step typically involves esterification to form the ethyl ester moiety. This synthetic route allows for the controlled introduction of functional groups, ensuring high purity and yield of the final product.

The pharmacokinetic properties of Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate are an important consideration for its potential therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity and molecular weight contribute to its ability to cross biological membranes and reach target tissues effectively. However, further research is needed to optimize these properties for specific therapeutic indications.

In terms of safety, preliminary toxicological studies suggest that Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate has a relatively low toxicity profile when used at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings. Ongoing research aims to evaluate its long-term safety and potential side effects.

The future prospects for Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate are promising. Its unique structural features and diverse biological activities make it an attractive candidate for further development in various therapeutic areas. Ongoing clinical trials are exploring its potential as an antimicrobial agent and anticancer drug. Additionally, researchers are investigating its use in combination therapies to enhance treatment efficacy and reduce drug resistance.

In conclusion, Ethyl 2,6-dibromo-3-(difluoromethoxy)benzoate (CAS No. 1806323-49-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.